Cas no 23786-96-1 ([1,1'-Bicyclopentyl]-2-aceticacid)

• Product name: [1,1'-Bicyclopentyl]-2-aceticacid
• CAS No: 23786-96-1
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 268487
• PubChem ID: 71358779

[1,1'-Bicyclopentyl]-2-aceticacid Chemical and Physical Properties

Names and Identifiers

• [1,1'-Bicyclopentyl]-2-aceticacid
• Cyclopentaneaceticacid, 2-cyclopentyl-
• 2-(2-cyclopentylcyclopentyl)acetic acid
• 23786-96-1
• 2-([1,1'-Bi(cyclopentan)]-2-yl)acetic acid
• DTXSID10782729
• A1-26099
• [[1,1'-Bi(cyclopentane)]-2-yl]acetic acid

• Inchi： InChI=1S/C12H20O2/c13-12(14)8-10-6-3-7-11(10)9-4-1-2-5-9/h9-11H,1-8H2,(H,13,14)
• InChI Key： OKDXBPGJORPINS-UHFFFAOYSA-N
• SMILES： C1(C2CCCC2)CCCC1CC(O)=O

Computed Properties

• Exact Mass: 196.1464
• Monoisotopic Mass: 196.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3